Cas no 1782585-00-5 (1H-Indazol-7-ol, 3-bromo-1-methyl-)

• Product Name: 1H-Indazol-7-ol, 3-bromo-1-methyl-
• CAS No: 1782585-00-5
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5796082
• Update Time: 2025-10-22

1H-Indazol-7-ol, 3-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-7-ol, 3-bromo-1-methyl-

• Inchi： 1S/C8H7BrN2O/c1-11-7-5(8(9)10-11)3-2-4-6(7)12/h2-4,12H,1H3
• InChI Key： MWQVLIIWFHJBSZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2O)C(Br)=N1

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±22.0 °C(Predicted)
• pka: 8.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazol-7-ol, 3-bromo-1-methyl-

1H-Indazol-7-ol, 3-bromo-1-methyl

1H-Indazol-7-ol, 3-bromo-1-methyl (CAS No. 1782585-00-5) is a heterocyclic organic compound with a unique indazole framework. This compound belongs to the class of indazoles, which are bicyclic structures consisting of a benzene ring fused to an imidazole ring. The presence of the hydroxyl group at position 7 and the bromine atom at position 3, along with the methyl group at position 1, imparts distinct chemical and biological properties to this molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-indazol-7-ol, 3-bromo-1-methyl through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

The indazole core of 1H-indazol-7-ol, 3-bromo-1-methyl is known for its versatility in chemical transformations. The hydroxyl group at position 7 can undergo various functional group interconversions, such as oxidation to a ketone or esterification, depending on the reaction conditions. Similarly, the bromine atom at position 3 serves as an excellent leaving group, facilitating substitution reactions that can introduce diverse substituents into the molecule.

From a biological standpoint, 1H-indazol-7-ol, 3-bromo-1-methyl has shown promising activity in several pharmacological assays. Recent studies have highlighted its potential as a kinase inhibitor, particularly targeting protein kinases involved in cancer cell proliferation. The methyl group at position 1 enhances the compound's lipophilicity, improving its bioavailability and making it a strong candidate for further drug development.

In addition to its pharmacological applications, 1H-indazol-7-ol, 3-bromo-1-methyl has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable ligand in catalysis and sensor applications. Researchers have demonstrated its effectiveness in enhancing the selectivity of metalloenzymes used in asymmetric catalysis.

The synthesis and characterization of 1H-indazol-7-ol, 3-bromo-1-methyl have been extensively documented in recent literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide critical insights into the compound's stability and reactivity under various conditions.

Looking ahead, the development of novel derivatives of 1H-indazol-7-ol, 3-bromo-1-methyl holds significant promise for advancing both medicinal chemistry and materials science. By leveraging modern synthetic strategies and computational modeling tools, researchers can design molecules with enhanced efficacy and reduced toxicity for therapeutic applications.

In conclusion, 1H-indazol-7-ol, 3-bromo-1-methyl (CAS No. 1782585-00